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Compound of Interest

Compound Name: 1-Chloro-4-ethynylbenzene

Cat. No.: B013528 Get Quote

Essential Safety and Handling Guide for 1-
Chloro-4-ethynylbenzene
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 1-Chloro-4-ethynylbenzene.

Adherence to these procedures is essential for ensuring laboratory safety and regulatory

compliance.

Hazard Identification and Personal Protective
Equipment (PPE)
1-Chloro-4-ethynylbenzene is a flammable solid that can cause skin and serious eye irritation,

as well as respiratory irritation.[1][2] Appropriate personal protective equipment is mandatory to

minimize exposure risks.

Table 1: Personal Protective Equipment (PPE) for Handling 1-Chloro-4-ethynylbenzene
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Protection Type Recommended Equipment Specifications

Eye and Face Protection
Chemical safety goggles or a

face shield

Must be worn when there is a

potential for splash or dust

generation.[3]

Skin Protection
Chemical-resistant gloves

(e.g., Nitrile rubber)

Inspect gloves for integrity

before each use.[4]

Lab coat or chemical-resistant

apron
To protect against skin contact.

Respiratory Protection
NIOSH-approved N95 dust

mask or higher

Required when handling the

solid outside of a certified

chemical fume hood.[5]

Footwear Closed-toe shoes Standard laboratory practice.

Operational Plan: Step-by-Step Handling Procedure
All handling of 1-Chloro-4-ethynylbenzene should be conducted in a well-ventilated

laboratory, preferably within a certified chemical fume hood.

Experimental Workflow Diagram
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Caption: Workflow for the safe handling and disposal of 1-Chloro-4-ethynylbenzene.

Step 1: Preparation

Don PPE: Before handling the chemical, put on all required personal protective equipment

as detailed in Table 1.
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Prepare Workspace: Ensure the chemical fume hood is operational. Gather all necessary

equipment and reagents.

Step 2: Handling

Weighing and Transfer: Carefully weigh the required amount of 1-Chloro-4-ethynylbenzene
in a tared container within the fume hood. Avoid generating dust.

Experimental Use: Add the chemical to the reaction vessel or solvent within the fume hood.

Keep the container tightly closed when not in use.[1]

Step 3: Post-Handling

Decontamination: Thoroughly clean all glassware and surfaces that have come into contact

with the chemical.

PPE Removal: Remove personal protective equipment in the correct order to avoid cross-

contamination.

Disposal Plan
Proper disposal of 1-Chloro-4-ethynylbenzene and any contaminated materials is crucial to

prevent environmental harm and adhere to safety regulations.

Waste Segregation: All waste containing 1-Chloro-4-ethynylbenzene, including excess

reagent, reaction byproducts, and contaminated materials (e.g., gloves, weighing papers),

must be collected in a designated, properly labeled hazardous waste container for

halogenated organic compounds.

Container Management: The waste container must be kept securely closed and stored in a

designated satellite accumulation area.

Disposal: Dispose of the hazardous waste through your institution's environmental health

and safety office, following all local, state, and federal regulations.[1]
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A summary of the key physical and chemical properties of 1-Chloro-4-ethynylbenzene is

provided below.

Table 2: Physical and Chemical Properties of 1-Chloro-4-ethynylbenzene

Property Value

Molecular Formula C₈H₅Cl[2]

Molecular Weight 136.58 g/mol [2]

Appearance Dark yellow solid[1]

Melting Point 43 - 47 °C[1]

Boiling Point 79 - 82 °C @ 23 mmHg[1]

Flash Point 10 °C[1][5]

Emergency Procedures
Spill:

Small Spill: In case of a small spill within a fume hood, absorb the material with an inert

absorbent material and place it in the designated hazardous waste container.

Large Spill: For a large spill, evacuate the area and contact your institution's emergency

response team.

Exposure:

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.[1]
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Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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